Cas no 960047-93-2 ((oxan-4-ylmethyl)(propan-2-yl)amine)

Technical Introduction: (Oxan-4-ylmethyl)(propan-2-yl)amine is a tertiary amine featuring a tetrahydro-2H-pyran (oxane) backbone with an isopropyl substituent. This structural motif imparts favorable steric and electronic properties, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The oxane ring enhances rigidity and potential hydrogen-bonding interactions, while the isopropyl group contributes to lipophilicity, influencing solubility and reactivity. Its balanced polarity and stability under mild conditions render it suitable for use in nucleophilic substitutions, reductive aminations, and as a ligand precursor. The compound’s defined stereochemistry (if applicable) further supports its utility in enantioselective synthesis.
(oxan-4-ylmethyl)(propan-2-yl)amine structure
960047-93-2 structure
Product Name:(oxan-4-ylmethyl)(propan-2-yl)amine
CAS No:960047-93-2
MF:C9H19NO
MW:157.253262758255
CID:5046949
Update Time:2025-06-08

(oxan-4-ylmethyl)(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

    • N-(oxan-4-ylmethyl)propan-2-amine
    • N-(Tetrahydro-2H-pyran-4-ylmethyl)-2-propanamine
    • (oxan-4-ylmethyl)(propan-2-yl)amine
    • Isopropyl-(tetrahydro-pyran-4-ylmethyl)-amine
    • Inchi： 1S/C9H19NO/c1-8(2)10-7-9-3-5-11-6-4-9/h8-10H,3-7H2,1-2H3
    • InChI Key： PJIHKHXGXQEBFZ-UHFFFAOYSA-N
    • SMILES： O1CCC(CNC(C)C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 97.7
  • XLogP3: 1.2
  • Topological Polar Surface Area: 21.3

(oxan-4-ylmethyl)(propan-2-yl)amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
O307741-100mg
(oxan-4-ylmethyl)(propan-2-yl)amine
 960047-93-2
100mg
 $ 115.00 2022-06-03
TRC
O307741-500mg
(oxan-4-ylmethyl)(propan-2-yl)amine
 960047-93-2
500mg
 $ 410.00 2022-06-03
TRC
O307741-1g
(oxan-4-ylmethyl)(propan-2-yl)amine
 960047-93-2
1g
 $ 615.00 2022-06-03
Life Chemicals
F8882-4459-0.25g
(oxan-4-ylmethyl)(propan-2-yl)amine
 960047-93-2 95%+
0.25g
 $386.0 2023-09-06
Life Chemicals
F8882-4459-0.5g
(oxan-4-ylmethyl)(propan-2-yl)amine
 960047-93-2 95%+
0.5g
 $407.0 2023-09-06
Life Chemicals
F8882-4459-1g
(oxan-4-ylmethyl)(propan-2-yl)amine
 960047-93-2 95%+
1g
 $429.0 2023-09-06
Life Chemicals
F8882-4459-2.5g
(oxan-4-ylmethyl)(propan-2-yl)amine
 960047-93-2 95%+
2.5g
 $858.0 2023-09-06
Life Chemicals
F8882-4459-5g
(oxan-4-ylmethyl)(propan-2-yl)amine
 960047-93-2 95%+
5g
 $1287.0 2023-09-06
Life Chemicals
F8882-4459-10g
(oxan-4-ylmethyl)(propan-2-yl)amine
 960047-93-2 95%+
10g
 $1802.0 2023-09-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1438259-250mg
N-((tetrahydro-2H-pyran-4-yl)methyl)propan-2-amine
 960047-93-2 98%
250mg
 ￥4569.00 2024-04-23

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